Home / Products / Others

Trifluoromethylacetylene methyl alcohol

Name: Trifluoromethylacetylene methyl alcohol
Brand: Smolecule
SKU: S574415
Rating: 5 (5 reviews)

Catalog No.

S574415

CAS No.

128496-66-2

M.F

C19H21F3O2

M. Wt

338.4 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3. Others

General Information

CAS Number

128496-66-2

Product Name

Trifluoromethylacetylene methyl alcohol

IUPAC Name

(4bR,7R,8aR)-7-methyl-7-[(1R)-4,4,4-trifluoro-1-hydroxybut-2-ynyl]-5,6,8,8a,9,10-hexahydro-4bH-phenanthren-2-ol

Molecular Formula

C19H21F3O2

Molecular Weight

338.4 g/mol

InChI

InChI=1S/C19H21F3O2/c1-18(17(24)7-9-19(20,21)22)8-6-16-13(11-18)3-2-12-10-14(23)4-5-15(12)16/h4-5,10,13,16-17,23-24H,2-3,6,8,11H2,1H3/t13-,16-,17+,18-/m1/s1

InChI Key

GCEHLIQGBSTENM-NKGKWGDASA-N

SMILES

CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#CC(F)(F)F)O

Synonyms

TFMAMA, trifluoromethylacetylene methyl alcohol

Canonical SMILES

CC1(CCC2C(C1)CCC3=C2C=CC(=C3)O)C(C#CC(F)(F)F)O

Isomeric SMILES

C[C@]1(CC[C@@H]2[C@@H](C1)CCC3=C2C=CC(=C3)O)[C@H](C#CC(F)(F)F)O

Description

The exact mass of the compound Trifluoromethylacetylene methyl alcohol is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Acyclic - Alkynes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.